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4-Hexen-3-one is an unsaturated aldehyde that is reported to occur in strawberry fruit, essential oil of Ruta graveolens and Holigarna grahamii leaves. Due to its fruity fragrance, it is also used in the perfume industry.
4-Hexen-3-one, also known as (e)-2-hexen-4-one or fema 3352, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. 4-Hexen-3-one is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 4-Hexen-3-one has been primarily detected in feces. Within the cell, 4-hexen-3-one is primarily located in the cytoplasm. 4-Hexen-3-one is an ethereal, green, and metallic tasting compound that can be found in a number of food items such as devilfish, atlantic herring, sparkleberry, and common chokecherry. This ma...